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Compound of Interest

4-Bromo-N-ethyl-N, 3-
Compound Name:

dimethylbenzamide
CAS No.: 1566146-25-5
Cat. No.: B1411971

Get Quote

Executive Summary & Compound Identity

4-Bromo-N-ethyl-N,3-dimethylbenzamide (CAS: 1566146-25-5) is a functionalized
benzamide derivative frequently utilized as a scaffold in medicinal chemistry, particularly in the
development of kinase inhibitors and receptor modulators.[1] Its structural core features a
1,3,4-trisubstituted benzene ring, providing specific steric and electronic properties valuable for
Structure-Activity Relationship (SAR) studies.

This technical guide provides a comprehensive spectroscopic profile, focusing on Nuclear
Magnetic Resonance (NMR) nuances (specifically amide rotamerism), Mass Spectrometry
(MS) isotope patterns, and Infrared (IR) signatures.
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Parameter Detail
IUPAC Name 4-Bromo-N-ethyl-N,3-dimethylbenzamide
CAS Number 1566146-25-5

Molecular Formula

Molecular Weight 256.14 g/mol

255.03 g/mol (
Monoisotopic Mass

)

Physical State Solid (typically off-white to pale yellow)

Soluble in DMSO, Methanol, Chloroform,

Solubility )
Dichloromethane

Synthesis & Structural Logic

To understand the spectroscopic impurities potentially present, one must understand the
genesis of the molecule. The compound is typically synthesized via the amidation of 4-bromo-
3-methylbenzoic acid.

Synthesis Workflow (DOT Visualization)

The following diagram outlines the standard synthetic pathway and potential side-products that
may appear in spectral data.
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Figure 1: Standard amidation workflow for benzamide synthesis. Note that residual acid often
appears in proton NMR if the workup is insufficient.
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Spectroscopic Data Analysis
A. Mass Spectrometry (LC-MS/GC-MS)

Expert Insight: The defining feature of this spectrum is the Bromine Isotope Pattern. Bromine
exists naturally as

and
in a nearly 1:1 ratio (50.69% vs 49.31%).

e Primary lon (M+H)+: You will not see a single parent peak. You will see a "doublet" separated
by 2 mass units.

* Interpretation:

o m/z 256.0: Corresponds to

o m/z 258.0: Corresponds to

o Intensity Ratio: ~1:1.

o Fragmentation: Expect loss of the amide tail (
) leading to a substituted benzoyl cation (
).

B. Proton NMR ( NMR) - The Rotamer Challenge

Critical Technical Note: N,N-dialkyl benzamides exhibit restricted rotation around the C(O)-N
bond due to partial double bond character. At room temperature (

), the interconversion between cis and trans rotamers is slow on the NMR timescale.

Consequence: You will likely observe two sets of signals for the N-ethyl and N-methyl groups,
and potentially broadened or split aromatic signals. Do not mistake this for impurity.
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Anticipated Chemical Shifts (in

, 400 MH2z):
Proton L Shift ( .
Envi ¢ Multiplicity Integration Notes
nvironmen
ppm)
Ortho to Br.
Deshielded by
Ar-H (C5) Doublet (d) 7.50-7.60 1H Br.
Ortho to
Ar-H (C2) Singlet (s) 7.20-7.30 1H amide/methyl.
Often broad.
Ortho to amide.
Ar-H (C6) Doublet (d) 7.05-7.15 1H
Rotameric:
N-CH Appears as two
Quartet (q) 3.20-3.60 2H ) o
(Ethyl) overlapping/disti
nct quartets.
Rotameric: Two
distinct singlets
N-CH Singlet (s) 2.90 -3.10 3H of unequal
intensity (e.g.,
2.95 & 3.05).
Ar-CH Singlet (s) 2.35-2.45 3H Benzylic methyl.
N-CH Rotameric: Two
CH Triplet (t) 1.10-1.30 3H overlapping
triplets.

Protocol for Validation: To confirm rotamers vs. impurities, run a Variable Temperature (VT)
NMR. Heating the sample to
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in DMSO-

will increase the rotation rate, causing the split peaks to coalesce into single, sharp averages.

C. Infrared Spectroscopy (FT-IR)

Key functional group diagnostics:

Amide Carbonyl (C=0): Strong stretch at 1620 — 1640 cm

. (Tertiary amides typically absorb at lower frequencies than primary/secondary amides).

C=C Aromatic: 1450 — 1600 cm

C-Br Stretch: 500 — 600 cm

(Fingerprint region).

Absence: No N-H stretch (3300 cm

), confirming the tertiary amide structure.

Experimental Protocols
Protocol 1: NMR Sample Preparation for Rotamer
Resolution

To ensure high-quality data that distinguishes rotamers from impurities:
e Solvent Selection: Use DMSO-

rather than

if possible. The higher viscosity and polarity can sometimes separate rotamer peaks more
clearly, or allow for higher temperature experiments.

e Concentration: Dissolve 5-10 mg of compound in 0.6 mL of solvent.

o Acquisition: Set relaxation delay (
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) to at least 2.0 seconds to ensure accurate integration of the slowly relaxing aromatic
protons.

o Coalescence Check (Optional): If the spectrum looks "messy" (broad peaks), heat the probe
to 353 K (

). If peaks sharpen and merge, the sample is pure but rotameric.

Protocol 2: Purity Verification via HPLC-UV

Since UV absorbance varies by solvent, standardize using the following method:

Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5

, 4.6 x 100 mm).

» Mobile Phase A: Water + 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

e Gradient: 5% B to 95% B over 10 minutes.

e Detection: 254 nm (Aromatic ring) and 210 nm (Amide bond).

o Retention Time: Expect elution in the middle-late region (hydrophobic due to Br and Methyl
groups).

References
o Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric ldentification of

Organic Compounds (7th ed.). John Wiley & Sons. (Authoritative source for amide
rotamerism and chemical shift prediction rules).

e Pretsch, E., Buhlmann, P., & Badertscher, M. (2009). Structure Determination of Organic
Compounds: Tables of Spectral Data. Springer. (Source for substituent effects on benzene
rings).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

o 1.1266996-84-2_1-(4-JR-3-FAEXE)-1-T fiCASS:1266996-84-2_1-(4-R-3-F EXE)-1-
THR (454K MR 23X] - fiRM [chemsrc.com]

e 2. prepchem.com [prepchem.com]

 To cite this document: BenchChem. [Spectroscopic Characterization Guide: 4-Bromo-N-
ethyl-N,3-dimethylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1411971/docs#spectroscopic-characterization-guide-
4-bromo-n-ethyl-n-3-dimethylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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